Cas no 2089255-39-8 (methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate)

• Product Name: methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate
• CAS No: 2089255-39-8
• CID: 4636293
• Update Time: 2025-05-20

methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-propanoic acid, α-amino-, methyl ester
• methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate

Additional information on methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate

Methyl 2-Amino-3-(1,3-Dioxolan-2-Yl)Propanoate: A Comprehensive Overview

Methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate, also known by its CAS number 2089255-39-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of propanoic acid, featuring a methyl ester group and a unique substitution pattern that includes an amino group and a 1,3-dioxolane ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

The structure of methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate is characterized by its propanoate backbone, with the amino group located at the second carbon and the 1,3-dioxolane ring attached to the third carbon. The 1,3-dioxolane ring is a cyclic acetal structure, which adds stability to the molecule and potentially enhances its bioavailability. This structural feature has been explored in recent studies to evaluate its role in protecting amino groups during chemical reactions or biological processes.

Recent research has highlighted the potential of methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate as a building block in medicinal chemistry. Its ability to act as a precursor for more complex molecules has been demonstrated in various synthetic pathways. For instance, scientists have utilized this compound to synthesize bioactive compounds with anti-inflammatory and antioxidant properties. These findings underscore its importance in drug discovery efforts aimed at addressing chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its role in drug design, methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate has shown promise in agricultural chemistry. Studies have revealed that this compound can serve as a precursor for agrochemicals with pest control properties. Its ability to interact with specific biochemical pathways in pests makes it a candidate for developing eco-friendly pesticides that minimize environmental impact.

The synthesis of methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthesis routes by incorporating green chemistry principles, such as using recyclable catalysts and minimizing waste generation. These advancements not only enhance the efficiency of production but also align with global sustainability goals.

From a pharmacokinetic perspective, methyl 2-amino-3-(1,3-dioxolan-2-yl)propanoate exhibits favorable properties that make it suitable for oral administration. Its solubility profile and metabolic stability have been evaluated in preclinical studies, providing insights into its potential efficacy and safety profiles. These attributes position it as a promising candidate for further development into therapeutic agents.

In conclusion, methyl 2-amino-3-(1,3-dioxolan-2-y l)propanoate (CAS No: 2089255 - 39 -8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing modern science and technology.